3-(Dimethoxymethyl)benzoic acid
Overview
Description
3-(Dimethoxymethyl)benzoic acid is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Prediction of Dimerization Effects : A study introduced a procedure of quantum chemical calculations to study carboxylic acid dimerization, with benzoic acid as a model system. This research is relevant for understanding the behavior of similar compounds like 3-(Dimethoxymethyl)benzoic acid in different environments (Pham, Taylor, & Henson, 2013).
Synthesis of Derivatives : Another research focused on the selective para metalation of unprotected 3-methoxy and 3,5-dimethoxy benzoic acids, leading to the synthesis of 3,5-dimethoxy-4-methyl benzoic acid, showcasing the chemical manipulation potential of similar compounds (Sinha, Mandal, & Chandrasekaran, 2000).
Antiviral Properties : Research has been conducted on C-3 benzoic acid-modified triterpenoids as HIV-1 maturation inhibitors, demonstrating the potential pharmaceutical applications of benzoic acid derivatives (Swidorski et al., 2016).
Antibacterial Activity : A study on 3-hydroxy benzoic acid and its derivatives highlighted their antimicrobial and other biological properties, suggesting possible uses in drug development and other industries (Satpute, Gangan, & Shastri, 2018).
Liquid Crystalline Properties : The synthesis of novel mesogenic benzoic acids, which exhibit liquid crystalline behavior at high temperatures, indicates the role of such compounds in materials science (Weissflog et al., 1996).
Synergism with Antibiotics : A study on Piper gaudichaudianum Kuntze showed that benzoic acid derivatives exhibited antimicrobial activity and synergism with different antibiotics (Puhl et al., 2011).
Thermodynamic and Rheological Properties : Research on the modification of polydimethylsiloxanes with benzoic acid fragments revealed insights into the thermal and rheological properties of these copolymers, suggesting applications in polymer science (Gorodov et al., 2018).
C-H Functionalizations : A study on benzoic acid derivatives explored their potential for selective C–H bond functionalization, an important process in organic synthesis (Li et al., 2016).
Natural Occurrence in Foods : Benzoic acid and its derivatives have been identified as naturally occurring compounds in foods and are used as additives, with their presence and effects being a topic of extensive research (del Olmo, Calzada, & Nuñez, 2017).
properties
IUPAC Name |
3-(dimethoxymethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-13-10(14-2)8-5-3-4-7(6-8)9(11)12/h3-6,10H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDEZKSHTCXVADU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC(=CC=C1)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40564530 |
Source
|
| Record name | 3-(Dimethoxymethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40564530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
417698-66-9 |
Source
|
| Record name | 3-(Dimethoxymethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40564530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
